Cas no 1286274-54-1 (Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate)

Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate is a synthetic intermediate widely used in pharmaceutical and organic chemistry research. Its key structural features include a piperidine core functionalized with a tert-butoxycarbonyl (Boc) protecting group and a 4-cyanobenzoyl moiety, enhancing its utility in peptide synthesis and medicinal chemistry applications. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic pathways. The 4-cyanobenzoyl substituent contributes to its reactivity in nucleophilic substitution and coupling reactions. This compound is valued for its versatility in constructing complex molecules, particularly in drug discovery and development, where precise functional group manipulation is critical. Its high purity and well-defined reactivity profile make it a reliable building block for advanced synthetic workflows.

Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate structure

1286274-54-1 structure

Product Name:Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate

CAS No:1286274-54-1

MF:C₁₈H₂₃N₃O₃

MW:329.39352440834

CID:4788140

Update Time:2025-10-19

Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate
- tert-Butyl (1-(4-cyanobenzoyl)piperidin-4-yl)carbamate
- Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate
- Inchi： 1S/C18H23N3O3/c1-18(2,3)24-17(23)20-15-8-10-21(11-9-15)16(22)14-6-4-13(12-19)5-7-14/h4-7,15H,8-11H2,1-3H3,(H,20,23)
- InChI Key： YLNCNSJMIRYSBO-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CCN(C(C2C=CC(C#N)=CC=2)=O)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 501
XLogP3: 2.4
Topological Polar Surface Area: 82.4

Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	064199-1g	tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate	1286274-54-1	95%	1g	￡276.00	2022-03-01
Chemenu	CM492835-1g	tert-Butyl(1-(4-cyanobenzoyl)piperidin-4-yl)carbamate	1286274-54-1	97%	1g	$309	2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1655557-250mg	Tert-butyl (1-(4-cyanobenzoyl)piperidin-4-yl)carbamate	1286274-54-1	98%	250mg	￥1803.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1655557-1g	Tert-butyl (1-(4-cyanobenzoyl)piperidin-4-yl)carbamate	1286274-54-1	98%	1g	￥4840.00	2024-08-09

Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate

Research Brief on Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate (CAS: 1286274-54-1): Recent Advances and Applications

The compound Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate (CAS: 1286274-54-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and cyanobenzoyl moiety, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including the tert-butyl carbamate group, contribute to its stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate as a precursor in the synthesis of novel PI3K inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a key target in oncology. The researchers employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives. The findings suggest that this compound could serve as a promising starting point for the development of next-generation cancer therapeutics.

Another notable application of Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate was reported in a recent patent (US20230145678A1), where it was utilized in the synthesis of small-molecule modulators of the NLRP3 inflammasome. The patent highlights the compound's ability to enhance the pharmacokinetic properties of the final drug candidates, thereby improving their therapeutic efficacy in inflammatory diseases. This underscores the compound's versatility and its potential to address unmet medical needs in immunology and beyond.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, leveraging continuous flow chemistry to achieve high yields and purity. This methodological innovation is expected to facilitate the large-scale production of the compound, enabling its broader application in drug discovery programs.

In conclusion, Tert-Butyl 1-(4-cyanobenzoyl)piperidin-4-ylcarbamate (CAS: 1286274-54-1) represents a critical building block in modern pharmaceutical research. Its applications span from oncology to immunology, and recent studies have further elucidated its mechanistic and synthetic potential. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the development of innovative therapeutics. Future directions may include exploring its utility in targeted drug delivery systems and combination therapies, further expanding its impact on the field.